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hydroxypropanoate
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Cat. No.: B180755
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A Versatile Fluorinated Building Block for Polymer
Science and Medicinal Chemistry[1]
Executive Summary
Ethyl 2-fluoro-3-hydroxypropanoate (CAS: 1993-92-6) represents a critical intermediate in

the landscape of organofluorine chemistry.[1] Structurally characterized by a vicinal fluorohydrin

motif, this compound serves as a bifunctional scaffold, bridging the gap between stable

aliphatic fluorides and reactive acrylates.

Its primary industrial utility lies in its role as a stable precursor to Ethyl 2-fluoroacrylate, a

monomer essential for high-performance optical fibers and chemically resistant coatings.[1] In

medicinal chemistry, the molecule functions as a chiral building block, offering a pathway to

monofluorinated analogs of serine and other metabolic substrates, exploiting the gauche effect

to influence conformational stability in peptidomimetics.
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This guide provides a comprehensive analysis of its physicochemical properties, synthetic

methodologies, and reactivity profile, grounded in recent industrial and academic literature.

Chemical Identity & Structural Analysis[2]
Parameter Technical Specification

IUPAC Name Ethyl 2-fluoro-3-hydroxypropanoate

Common Synonyms
Ethyl 2-fluoro-3-hydroxypropionate; 2-Fluoro-3-

hydroxypropionic acid ethyl ester

CAS Number 1993-92-6

Molecular Formula C₅H₉FO₃

Molecular Weight 150.13 g/mol

SMILES CCOC(=O)C(F)CO

Chirality

Contains one stereocenter at C2.[1][2][3]

Typically synthesized as a racemate unless

enzymatic methods are employed.[1]

Structural Insight: The C2 position features a fluorine atom adjacent to a carbonyl group and a

hydroxymethyl group.[1] The high electronegativity of fluorine induces a significant dipole,

lowering the pKa of the α-proton compared to non-fluorinated analogs.[1] The proximity of the

fluorine and hydroxyl groups allows for intramolecular hydrogen bonding, which can influence

the stability of the molecule during distillation and storage.[1]

Physicochemical Profile
Note: Data below synthesizes experimental values from the methyl ester homolog (MFHP) and

predictive models for the ethyl ester.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://patents.google.com/patent/CN105646216A/en
https://commonchemistry.cas.org/detail?ref=103-84-4
https://patents.google.com/patent/CN105646216A/en
https://patents.google.com/patent/CN105646216A/en
https://patents.google.com/patent/CN105646216A/en
https://patents.google.com/patent/CN105646216A/en
https://patents.google.com/patent/CN105646216A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180755?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Range Notes

Physical State Colorless to pale yellow liquid

Viscosity is slightly higher than

non-fluorinated esters due to

H-bonding.[1]

Boiling Point (Atm) ~200–210 °C (Estimated)

Methyl ester boils at 197 °C.

Ethyl ester is expected to be

slightly higher.

Boiling Point (Vac) 85–90 °C @ 1–2 mmHg
Extrapolated from methyl ester

data (80 °C @ 1–2 mmHg).

Density 1.18 – 1.24 g/mL

Fluorine substitution

significantly increases density

relative to ethyl 3-

hydroxypropanoate.[1]

Solubility
Soluble in EtOAc, DCM,

MeOH, THF

Miscible with most polar

organic solvents; limited

solubility in hexanes.

Stability
Hygroscopic; Acid/Base

Sensitive

Stable at neutral pH.[1]

Susceptible to elimination

(dehydration) under

acidic/basic conditions at high

heat.

Synthetic Architectures
The synthesis of Ethyl 2-fluoro-3-hydroxypropanoate is non-trivial due to the toxicity of

fluorinated precursors and the risk of premature elimination.[1] Two primary strategies

dominate the field: the Reformatsky-Type Condensation (Research Scale) and the Claisen

Enolate Trapping (Industrial Scale).[1]

4.1. Method A: The Claisen Enolate Route (Industrial Preferred)
This method avoids the direct handling of free fluoroacetyl chloride and utilizes a "masked"

enolate strategy to control reactivity.[1]
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Step 1: Condensation of Ethyl Fluoroacetate with Diethyl Oxalate using a strong base

(NaOEt) to form the sodium enolate salt.[1]

Step 2: Controlled reaction of the enolate with Formaldehyde (or Paraformaldehyde) in a

buffered aqueous/organic medium.[1]

Mechanism: The oxalate group acts as a temporary activating group that stabilizes the

enolate, allowing for selective hydroxymethylation before the oxalate moiety is cleaved

(decarbonylation/hydrolysis in situ).

4.2. Method B: Reformatsky-Type Reaction
Direct reaction of Ethyl Iodofluoroacetate with formaldehyde in the presence of Zinc.[1]

Pros: Direct access to the skeleton.[1][4]

Cons: Ethyl Iodofluoroacetate is expensive and unstable; Zinc activation can be inconsistent.

[1]

4.3. Visualization of Synthetic Pathways
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Figure 1: The "Claisen Enolate" synthetic pathway, favored for its scalability and avoidance of

unstable iodinated precursors.

Reactivity & Transformations[1]
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The chemical value of Ethyl 2-fluoro-3-hydroxypropanoate lies in its divergent reactivity. It

operates as a "pivot point" between stable storage and reactive application.

5.1. Dehydration to 2-Fluoroacrylates
The most commercially significant reaction.[1] The hydroxyl group is eliminated to form the α,β-

unsaturated ester.[1]

Conditions: Mesylation (MsCl/Et₃N) followed by base-mediated elimination, or direct catalytic

dehydration over solid acid catalysts (e.g., phosphates) at high temperature.

Product: Ethyl 2-fluoroacrylate (Polymer monomer).[1]

5.2. Nucleophilic Substitution (SN2)
The primary hydroxyl group at C3 is amenable to activation (Tosylation/Triflation) and

displacement by nucleophiles (Azides, Amines, Thiols).

Application: Synthesis of 2-fluoro-3-aminopropanoic acid derivatives (fluorinated β-amino

acids).[1]

5.3. Oxidation
Controlled oxidation of the C3 alcohol yields the aldehyde (Ethyl 2-fluoro-3-oxopropanoate), a

highly reactive electrophile used in heterocycle synthesis.[1]

5.4. Reactivity Map[1]

Ethyl 2-fluoro-3-
hydroxypropanoate

Ethyl 2-fluoroacrylate
(Polymer Monomer)

1. MsCl, Et3N
2. DBU (Elimination)

2-Fluoro-3-amino
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1. Tf2O
2. NaN3

3. Reduction
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Dess-Martin
Periodinane
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Click to download full resolution via product page

Figure 2: Divergent reactivity profile demonstrating the compound's utility as a precursor for

monomers, amino acids, and heterocycles.[1][3][5][6]

Safety & Handling Protocols
CRITICAL WARNING: While Ethyl 2-fluoro-3-hydroxypropanoate is an ester, its metabolic

breakdown or hydrolysis in vivo can theoretically release fluoroacetate or fluorolactate

derivatives.[1] Fluoroacetate is a potent inhibitor of the Krebs cycle (aconitase inhibitor).

Engineering Controls: All synthesis and handling must occur within a certified chemical fume

hood.

PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.

Inhalation Risk: Low vapor pressure reduces risk at room temperature, but heating (e.g.,

distillation) creates significant inhalation hazards. Use a closed system for all thermal

operations.[1]

Skin Contact: Fluorinated esters can penetrate the skin.[1] Wash immediately with soap and

water upon contact; do not use organic solvents for cleaning skin as they may enhance

absorption.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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